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Compound of Interest

Compound Name: C.I. Vat Yellow 2

Cat. No.: B1669114 Get Quote

For researchers, scientists, and drug development professionals, understanding the

photostability of chemical compounds is critical for ensuring the integrity and efficacy of light-

sensitive systems. This guide provides a detailed comparison of the photostability of two

anthraquinone vat dyes: Vat Yellow 2 (C.I. 67300) and Flavanthrone (C.I. Vat Yellow 1, C.I.

70600).

This comparison is based on their light fastness properties, supported by standardized

experimental data. Detailed methodologies for the key experimental protocols are also

provided to ensure a comprehensive understanding of the data presented.

Quantitative Photostability Data
The photostability of Vat Yellow 2 and Flavanthrone can be quantitatively compared using their

light fastness ratings, as determined by the ISO 105-B02 standard. This standard employs a

blue wool scale, ranging from 1 (very low fastness) to 8 (very high fastness), to assess the

resistance of a colorant to fading upon exposure to a xenon arc lamp, which simulates natural

daylight.
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Dye C.I. Name
CAS
Number

Chemical
Formula

Molecular
Weight (
g/mol )

Light
Fastness
(ISO 105-
B02)

Vat Yellow 2 67300 129-09-9
C₂₈H₁₄N₂O₂S

₂
474.56 3-4[1]

Flavanthrone
Vat Yellow 1,

70600
475-71-8 C₂₈H₁₂N₂O₂ 408.41 7[2]

Key Observation: Flavanthrone (Vat Yellow 1) exhibits significantly higher photostability, with a

light fastness rating of 7, compared to Vat Yellow 2, which has a rating of 3-4.[1][2] A higher

rating on the blue wool scale indicates a greater resistance to color change upon light

exposure.

Chemical Structures
The difference in photostability between these two dyes can be attributed to their distinct

molecular structures.

Vat Yellow 2:

Chemical Name: 2,8-diphenyl-anthra[2,1-d:6,5-d']bis(thiazole)-6,12-dione

Structure:

Click to download full resolution via product page

Caption: Chemical structure of Vat Yellow 2.

Flavanthrone (Vat Yellow 1):

Chemical Name: Benzo[h]benzo[3]acridino[2,1,9,8-klmna]acridine-8,16-dione

Structure:

Click to download full resolution via product page
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Caption: Chemical structure of Flavanthrone.

Flavanthrone possesses a more extensive and rigid conjugated system compared to Vat Yellow

2. This highly fused aromatic ring structure contributes to its enhanced stability by delocalizing

the energy absorbed from light more effectively, thus reducing the likelihood of photochemical

reactions that lead to degradation.

Experimental Protocols
The light fastness data presented in this guide is determined using the internationally

recognized standard, ISO 105-B02: Colour fastness to artificial light: Xenon arc fading lamp

test.

Objective: To determine the resistance of the color of textiles (and by extension, the dyes

themselves) to the action of an artificial light source that simulates natural daylight.

Apparatus:

Xenon Arc Lamp Tester: An apparatus equipped with a xenon arc lamp that produces a light

spectrum similar to daylight (D65).

Blue Wool References: A set of standardized blue wool fabrics with known light fastness

ratings (1 to 8).

Grey Scale for Assessing Change in Colour: A standard scale (complying with ISO 105-A02)

used to visually assess the degree of fading.

Specimen Holders: To mount the test specimens and blue wool references.

Masks: To cover a portion of the specimens and references to provide an unexposed area for

comparison.

Procedure:

Specimen Preparation: A sample of the material dyed with Vat Yellow 2 or Flavanthrone is

prepared.
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Mounting: The test specimen and a set of blue wool references are mounted on cardboard

holders. A portion of each is covered with an opaque mask.

Exposure: The mounted specimens and references are placed in the xenon arc fading lamp

tester and exposed to the artificial light under controlled conditions of temperature and

humidity.

Assessment: The exposure is continued until a prescribed amount of fading occurs on the

test specimen or a specific blue wool reference has faded to a certain degree. The change in

color of the exposed portion of the test specimen is compared to the change in the blue wool

references.

Rating: The light fastness rating of the dye is the number of the blue wool reference that

shows a similar degree of fading to the test specimen.
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Caption: Experimental workflow for ISO 105-B02 light fastness testing.
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Photodegradation Mechanism of Anthraquinone
Dyes
The photodegradation of anthraquinone dyes, such as Vat Yellow 2 and Flavanthrone, in the

presence of light and oxygen, typically involves the formation of reactive oxygen species

(ROS). This process can be accelerated by photocatalysts like TiO₂.

The general mechanism involves:

Photoexcitation: The dye molecule absorbs photons, leading to an excited state.

Energy Transfer/Electron Transfer: The excited dye can transfer its energy to molecular

oxygen, generating singlet oxygen, or participate in electron transfer reactions to form

superoxide radicals.

ROS Attack: These highly reactive species (singlet oxygen, superoxide radicals, hydroxyl

radicals) can then attack the dye molecule, leading to the cleavage of the chromophoric

system and subsequent degradation into smaller, colorless molecules.

Anthraquinone Dye
(Vat Yellow 2 or Flavanthrone)

Excited Dye Molecule

Light (hν)

Degradation Products
(Colorless molecules)

Direct Photolysis

Reactive Oxygen Species
(¹O₂, O₂⁻, •OH)

O₂

Oxidation
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Caption: Generalized photodegradation pathway for anthraquinone dyes.

The superior photostability of Flavanthrone is likely due to its molecular structure's ability to

dissipate the absorbed light energy through non-destructive pathways, such as internal

conversion and fluorescence, thus minimizing the generation of destructive reactive oxygen

species.

In conclusion, for applications requiring high photostability, Flavanthrone (Vat Yellow 1) is a

demonstrably superior choice over Vat Yellow 2, a fact supported by quantitative light fastness

data and explained by its more robust, highly conjugated chemical structure. Researchers and

professionals should consider these differences when selecting a yellow vat dye for light-

sensitive applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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